3-(1-benzofuran-6-yl)pyrrolidine hydrochloride
Overview
Description
3-(1-benzofuran-6-yl)pyrrolidine hydrochloride is a chemical compound that features a benzofuran ring fused to a pyrrolidine ring. This compound is of interest due to its potential biological activities and applications in various fields such as medicinal chemistry and pharmaceuticals.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(1-benzofuran-6-yl)pyrrolidine hydrochloride typically involves the construction of the benzofuran ring followed by the formation of the pyrrolidine ring.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of catalysts, controlled temperatures, and pressure conditions to facilitate the reactions efficiently .
Chemical Reactions Analysis
Types of Reactions
3-(1-benzofuran-6-yl)pyrrolidine hydrochloride can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized to form different derivatives, depending on the oxidizing agents used.
Reduction: Reduction reactions can modify the functional groups present in the compound.
Substitution: Nucleophilic and electrophilic substitution reactions can introduce new functional groups into the molecule.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.
Substitution: Reagents like halogens, alkyl halides, and acids are commonly employed in substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or ketone derivatives, while substitution reactions can introduce various functional groups such as halogens or alkyl groups .
Scientific Research Applications
3-(1-benzofuran-6-yl)pyrrolidine hydrochloride has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and chemical processes
Mechanism of Action
The mechanism of action of 3-(1-benzofuran-6-yl)pyrrolidine hydrochloride involves its interaction with specific molecular targets in biological systems. The benzofuran ring can interact with enzymes and receptors, modulating their activity. The pyrrolidine ring may enhance the compound’s binding affinity and specificity for its targets .
Comparison with Similar Compounds
Similar Compounds
- 2-(1-Benzofuran-2-yl)pyrrolidine hydrochloride
- 3-(1-Benzofuran-2-yl)pyrrolidine hydrochloride
- 4-(1-Benzofuran-6-yl)pyrrolidine hydrochloride
Uniqueness
3-(1-benzofuran-6-yl)pyrrolidine hydrochloride is unique due to its specific structural configuration, which may confer distinct biological activities and chemical reactivity compared to its analogs. The position of the benzofuran ring and the pyrrolidine ring can significantly influence the compound’s properties and interactions with biological targets .
Properties
CAS No. |
2768327-34-8 |
|---|---|
Molecular Formula |
C12H14ClNO |
Molecular Weight |
223.7 |
Purity |
95 |
Origin of Product |
United States |
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